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Compound of Interest

Compound Name: Di-t-butylacetylene

Cat. No.: B093683 Get Quote

Essential Safety and Handling Guide for Di-t-
butylacetylene
Topic: Personal Protective Equipment for Handling Di-t-butylacetylene Content Type: Provides

essential, immediate safety and logistical information, including operational and disposal plans.

This content provides procedural, step-by-step guidance that directly answers specific

operational questions. Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety protocols and operational procedures for the handling of Di-t-
butylacetylene (also known as 2,2,5,5-Tetramethyl-3-hexyne). Adherence to these guidelines

is essential to ensure personal safety and minimize laboratory hazards.

Hazard Identification and Physicochemical
Properties
While a comprehensive Safety Data Sheet (SDS) for Di-t-butylacetylene is not readily

available, its structural similarity to other flammable alkynes and hydrocarbons suggests that it

should be handled as a flammable and potentially irritating substance. All operations should be

conducted with the assumption that it poses a flammability hazard.

Key physicochemical data has been aggregated from various sources and is summarized

below for your reference.
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Property Value Source

CAS Number 17530-24-4 [1][2]

Molecular Formula C₁₀H₁₈ [1][2]

Molecular Weight 138.25 g/mol [1][2]

Appearance Clear, colorless liquid [3]

Melting Point 19-28 °C / 66.2-82.4 °F [3][4]

Boiling Point ~136-174 °C / ~277-345 °F [3][5]

Flash Point 24.2 °C / 75.6 °F [3]

Density ~0.712 - 0.783 g/mL [3][4]

Water Solubility 20.32 mg/L (at 25 °C) [2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure protection against splashes,

inhalation, and unforeseen reactions.

Eye and Face Protection:

Always wear chemical safety goggles that conform to ANSI Z87.1 standards.

A face shield should be worn over safety goggles during procedures with a higher risk of

splashing or energetic reactions.

Skin and Body Protection:

Gloves: Due to the absence of specific permeation data for Di-t-butylacetylene, select

gloves based on their resistance to flammable organic compounds and hydrocarbons.[6]

Recommended for Splash Protection: Nitrile gloves are a suitable choice for incidental

contact.[6] Immediately remove and replace gloves upon any sign of contamination.[7]
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Recommended for Extended Contact/Immersion: For handling larger quantities or in

situations with a higher risk of prolonged contact, heavier-duty gloves such as Butyl or

Viton® are recommended.[6][8] Always inspect gloves for tears or degradation before

use.[9]

Lab Coat: A flame-resistant lab coat is required. Ensure it is fully buttoned, and the sleeves

cover the cuffs of your gloves.

Additional Clothing: Wear long pants and closed-toe shoes. Avoid synthetic fabrics that

can melt and adhere to the skin in case of a fire.

Respiratory Protection:

All handling of Di-t-butylacetylene should be performed within a certified chemical fume

hood to minimize inhalation of vapors.

If engineering controls are insufficient or in the event of a large spill, a NIOSH-approved

respirator with an organic vapor cartridge may be necessary.

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

compliance.

Operational Workflow: The following diagram outlines the standard procedure for working with

Di-t-butylacetylene.
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Preparation

Handling & Experiment

Cleanup & Disposal

Review SDS/Safety Info

Don Appropriate PPE

Verify Fume Hood Function

Gather Materials & Ground Equipment

Transfer Chemical in Fume Hood

Perform Experiment

Monitor Reaction

Quench Reaction (if applicable)

Segregate Waste

Decontaminate Glassware & Surfaces

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Standard Operating Procedure for Handling Di-t-butylacetylene.
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Spill Response Plan: Immediate and correct response to a spill is crucial to prevent escalation.

Liquid Waste
(Unused chemical, reaction mixtures)

Segregate into
Labeled Hazardous Liquid Waste Container

Solid Waste
(Contaminated gloves, paper towels, absorbent)

Segregate into
Labeled Hazardous Solid Waste Container

Store in Satellite Accumulation Area
(Secondary Containment, Ventilated)

Arrange for EHS Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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